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Compound of Interest

Compound Name: DMT7

Cat. No.: B15577559 Get Quote

Disclaimer: The term "DMT7" does not correspond to a recognized chemical compound in

scientific literature. This guide pertains to N,N-Dimethyltryptamine, commonly abbreviated as

DMT, which is likely the intended subject of inquiry.

N,N-Dimethyltryptamine (DMT) is a naturally occurring psychedelic compound found in

numerous plant and animal species.[1] It is a tryptamine alkaloid known for its potent and short-

acting hallucinogenic effects.[2] This document provides a comprehensive overview of its

chemical structure, synthesis, pharmacology, and associated signaling pathways, intended for

researchers, scientists, and drug development professionals.

Chemical Structure
DMT is an indole alkaloid.[1] Its core structure is tryptamine, with two methyl groups

substituting the two hydrogen atoms on the terminal nitrogen of the ethylamine side chain.[3][4]

Chemical Formula: C₁₂H₁₆N₂[5]

Molecular Weight: 188.2688 g/mol [5]

IUPAC Name: 2-(1H-indol-3-yl)-N,N-dimethylethanamine[5]

CAS Registry Number: 61-50-7[5]
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Biosynthesis: Endogenous DMT is synthesized in mammals from the essential amino acid

tryptophan. Tryptophan is first decarboxylated to form tryptamine. The enzyme indolethylamine-

N-methyltransferase (INMT) then catalyzes the transfer of two methyl groups from S-adenosyl-

methionine to tryptamine, forming N,N-Dimethyltryptamine.[1] N-methyltryptamine (NMT) can

also be a precursor for DMT synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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